Cas no 1203205-72-4 (N-(2,4-dimethoxyphenyl)-4-methyl-6-(morpholin-4-yl)-5-nitropyrimidin-2-amine)

• Product Name: N-(2,4-dimethoxyphenyl)-4-methyl-6-(morpholin-4-yl)-5-nitropyrimidin-2-amine
• CAS No: 1203205-72-4
• MF: C₁₇H₂₁N₅O₅
• MW: 375.379143476486
• CID: 5913233
• PubChem ID: 45503335
• Update Time: 2025-05-19

N-(2,4-dimethoxyphenyl)-4-methyl-6-(morpholin-4-yl)-5-nitropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-4-methyl-6-(morpholin-4-yl)-5-nitropyrimidin-2-amine
• F5736-0208
• VU0519344-1
• N-(2,4-dimethoxyphenyl)-4-methyl-6-morpholin-4-yl-5-nitropyrimidin-2-amine
• AKOS024255427
• N-(2,4-dimethoxyphenyl)-4-methyl-6-morpholino-5-nitropyrimidin-2-amine
• 1203205-72-4
• 2-Pyrimidinamine, N-(2,4-dimethoxyphenyl)-4-methyl-6-(4-morpholinyl)-5-nitro-

• Inchi： 1S/C17H21N5O5/c1-11-15(22(23)24)16(21-6-8-27-9-7-21)20-17(18-11)19-13-5-4-12(25-2)10-14(13)26-3/h4-5,10H,6-9H2,1-3H3,(H,18,19,20)
• InChI Key： XDXZTMTVZBQLJY-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(OC)C=C2OC)=NC(N2CCOCC2)=C([N+]([O-])=O)C(C)=N1

Computed Properties

• Exact Mass: 375.15426879g/mol
• Monoisotopic Mass: 375.15426879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 612.6±65.0 °C(Predicted)
• pka: 4.43±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(2,4-dimethoxyphenyl)-4-methyl-6-(morpholin-4-yl)-5-nitropyrimidin-2-amine

N-(2,4-dimethoxyphenyl)-4-methyl-6-(morpholin-4-yl)-5-nitropyrimidin-2-amine: A Comprehensive Overview

N-(2,4-dimethoxyphenyl)-4-methyl-6-(morpholin-4-yl)-5-nitropyrimidin-2-amine, with the CAS number 1203205-72-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, including the dimethoxyphenyl, methyl, morpholin-4-yl, and nitropyrimidin-2-amine moieties, contribute to its distinct pharmacological properties.

The dimethoxyphenyl group is a common substituent in many bioactive compounds, often enhancing their lipophilicity and cellular permeability. This feature is particularly important in drug design, as it can improve the compound's ability to cross biological membranes and reach its target site. The presence of the methyl group can influence the compound's metabolic stability and binding affinity to specific receptors. The morpholin-4-yl moiety, on the other hand, is known for its ability to form hydrogen bonds and stabilize molecular conformations, which can enhance the compound's overall activity and selectivity.

The nitropyrimidin-2-amine scaffold is a key structural element that imparts significant biological activity to this compound. Nitro groups are known for their redox properties and can participate in various biological processes, including enzyme inhibition and DNA intercalation. The pyrimidine ring itself is a fundamental component of many nucleic acids and nucleotides, making it a valuable scaffold for the development of antiviral, antibacterial, and anticancer agents.

Recent studies have highlighted the potential of N-(2,4-dimethoxyphenyl)-4-methyl-6-(morpholin-4-yl strong >)-5-nitropyrimidin - 2 - amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus. The researchers found that the compound effectively inhibits viral replication by targeting key viral enzymes involved in RNA synthesis.

In another study conducted by a team of researchers at a leading pharmaceutical institute, N-(2,4-dimethoxyphenyl)-4-methyl-6-(morpholin-4-yl)-5-nitropyrimidin - 2 - amine was evaluated for its anticancer properties. The results showed that the compound selectively inhibits the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic profile of N-(2,4-dimethoxyphenyl)-4-methyl-6-(morpholin - 4 - yl ) - 5 - nitropyrimidin - 2 - amine has also been extensively studied. Preclinical data indicate that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, N-(2 , 4 - dimethoxyphenyl ) - 4 - methyl - 6 - ( morpholin - 4 - yl ) - 5 - nitropyrimidin - 2 - amine (CAS number 1203205 - 72 - 4) represents a promising candidate for further investigation in various therapeutic areas. Its unique structural features and diverse biological activities make it an attractive target for drug discovery and development. Ongoing research aims to optimize its pharmacological properties and explore its potential clinical applications in treating viral infections and cancer.